Cas no 22431-63-6 (Bioallethrin)

Bioallethrin structure

Product Name:Bioallethrin

CAS No:22431-63-6

Molecular Formula:C₁₉H₂₆O₃

Molecular Weight:302.40794

CID:250829

Bioallethrin Properties

Names and Identifiers

- S-BIOALLETHRIN
- BIOALLETHRIN
- InChIKey： ZCVAOQKBXKSDMS-UHFFFAOYSA-N
- Inchi： InChI=1S/C19H26O3/c1-7-8-13-12(4)16(10-15(13)20)22-18(21)17-14(9-11(2)3)19(17,5)6/h7,9,14,16-17H,1,8,10H2,2-6H3
- SMILES： C=CCC1C(=O)CC(OC(C2C(/C=C(/C)\C)C2(C)C)=O)C=1C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 6
Heavy Atom Count: 22
Complexity: 574
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: 5
Surface Charge: 0

Experimental Properties

Refractive Index: 1.4200 (estimate)
Boiling Point: 383.44°C (rough estimate)
Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
Density: 1.1189 (rough estimate)

Bioallethrin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
TRC	B397813-250mg	Bioallethrin	22431-63-6		250mg	$ 87.00	2023-04-18
SHENG KE LU SI SHENG WU JI SHU	sc-202501-25 mg	Bioallethrin,	22431-63-6		25mg	￥466.00	2023-07-11

Bioallethrin Suppliers

Hubei Dahao Chemical Co.,Ltd.

Audited Supplier

(CAS:22431-63-6)

MR./MRS.:LIU ZI YING

Phone:13986246535

Email:1400878822@qq.com

Bioallethrin Related Literature

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Jonathan P. Corden,William Errington,Peter Moore,Martin G. Partridge,Malcolm G. H. Wallbridge Dalton Trans., 2004, 1846-1851
2. Influence of lamellar structure on the stress–strain behavior of β nucleated polypropylene under tensile loading at elevated temperatures

Tong Wu,Ming Xiang,Ya Cao,Jian Kang,Feng Yang RSC Adv., 2015,5, 43496-43507
3. Unusual Rh nanocrystal morphology control by hetero-epitaxially growing Rh on Au@Pt nanowires with numerous vertical twinning boundaries†

Hyohyun An,Nguyen Tien Khi,Jisun Yoon,HyunKyung Lee,Hionsuck Baik,Jeong-Hun Sohn,Kwangyeol Lee Nanoscale, 2015,7, 8309-8314
4. Front cover

Energy Environ. Sci., 2010,3, 1137-1137
5. First hyperpolarizability of water at the air–vapor interface: a QM/MM study questions standard experimental approximations†

Guillaume Le Breton,Oriane Bonhomme,Pierre-François Brevet,Emmanuel Benichou,Claire Loison Phys. Chem. Chem. Phys., 2021,23, 24932-24941
6. Solution-phase growth mechanism of phosphorus-doped MnAs nanoparticles: size, polydispersity and dopant control on the nanoscale†

Roshini Pimmachcharige,Yanhua Zhang,Rajesh Regmi,Gavin Lawes,Stephanie L. Brock J. Mater. Chem. C, 2017,5, 3352-3358
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Soft Matter, 2015,11, 3739-3745
8. Highly enantioselective organocatalytic Strecker reaction of cyclic N-acyl trifluoromethylketimines: synthesis of anti-HIV drug DPC 083†

Fa-Guang Zhang,Xiao-Yan Zhu,Shen Li,Jing Nie Chem. Commun., 2012,48, 11552-11554
9. A non-fullerene electron acceptor based on central carbazole and terminal diketopyrrolopyrrole functionalities for efficient, reproducible and solution-processable bulk-heterojunction devices†

Aaron M. Raynor,Hemlata Patil,Di Ma,Ante Bilic,Trevor J. Rook,Sheshanath V. Bhosale RSC Adv., 2016,6, 28103-28109
10. Front cover

Chem. Commun., 2012,48, 2557-2557

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